Cas no 2090690-67-6 (2-Bromo-5-fluoro-4-(trifluoromethyl)benzyl bromide)

• Product Name: 2-Bromo-5-fluoro-4-(trifluoromethyl)benzyl bromide
• CAS No: 2090690-67-6
• MF: C₈H₄Br₂F₄
• MW: 335.918974876404
• CID: 5193559
• Update Time: 2026-03-05

2-Bromo-5-fluoro-4-(trifluoromethyl)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-fluoro-4-(trifluoromethyl)benzyl bromide

• Inchi： 1S/C8H4Br2F4/c9-3-4-1-7(11)5(2-6(4)10)8(12,13)14/h1-2H,3H2
• InChI Key： KIGUAZAXSGVSPA-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(C(F)(F)F)=C(F)C=C1CBr

Additional information on 2-Bromo-5-fluoro-4-(trifluoromethyl)benzyl bromide

Comprehensive Overview of 2-Bromo-5-fluoro-4-(trifluoromethyl)benzyl bromide (CAS No. 2090690-67-6)

2-Bromo-5-fluoro-4-(trifluoromethyl)benzyl bromide (CAS No. 2090690-67-6) is a highly specialized organic compound widely utilized in pharmaceutical and agrochemical research. This brominated aromatic derivative is particularly valued for its unique electrophilic properties, making it a critical intermediate in the synthesis of complex molecules. With the increasing demand for fluorinated compounds in drug discovery, this chemical has garnered significant attention due to its trifluoromethyl group, which enhances metabolic stability and bioavailability in target molecules.

The compound’s molecular structure features a benzyl bromide moiety, which serves as a versatile alkylating agent in cross-coupling reactions. Researchers frequently employ it in Suzuki-Miyaura and Buchwald-Hartwig couplings to construct biaryl frameworks, a common motif in kinase inhibitors and anticancer agents. Recent trends in AI-driven drug design have further amplified interest in such high-value intermediates, as computational models prioritize halogenated scaffolds for their predictable reactivity.

From an industrial perspective, 2-Bromo-5-fluoro-4-(trifluoromethyl)benzyl bromide aligns with the growing focus on sustainable chemistry. Its efficient synthesis routes, often involving catalytic bromination or directed ortho-metalation, minimize waste generation—a key concern in green chemistry initiatives. Analytical techniques like HPLC and NMR spectroscopy ensure high purity (>98%), meeting stringent requirements for GMP-compliant production.

In the context of material science, this compound’s electron-withdrawing groups make it a candidate for designing organic semiconductors and liquid crystals. Its compatibility with photolithography processes has also sparked exploration in optoelectronic applications, particularly for flexible displays and OLED technologies—a hot topic in consumer electronics R&D.

Safety protocols for handling 2-Bromo-5-fluoro-4-(trifluoromethyl)benzyl bromide emphasize standard laboratory precautions, including the use of glove boxes and ventilated fume hoods. While not classified as hazardous under normal conditions, its moisture-sensitive nature necessitates storage under anhydrous conditions, typically with molecular sieves in amber glass containers.

The global market for this compound reflects broader trends in custom synthesis and contract research, with suppliers offering both milligram-scale batches for academic labs and kilogram quantities for industrial partners. Patent analyses reveal its recurring appearance in filings related to EGFR inhibitors and BTK modulators, underscoring its relevance in precision medicine development.

Emerging applications in proteolysis-targeting chimeras (PROTACs) and covalent drug discovery further validate the strategic importance of CAS 2090690-67-6. As the pharmaceutical industry shifts toward targeted protein degradation, the demand for such multifunctional building blocks is projected to grow exponentially, positioning this compound as a cornerstone of modern medicinal chemistry toolkits.